2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-nitrophenyl)acetamide

• CAS RN: 852047-67-7
• Molecular Formula: C22H19N7O5S
• Molecular Weight: 493.5
• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C22H19N7O5S/c1-13-4-2-6-16(8-13)28-18(10-15-11-19(30)25-21(32)24-15)26-27-22(28)35-12-20(31)23-14-5-3-7-17(9-14)29(33)34/h2-9,11H,10,12H2,1H3,(H,23,31)(H2,24,25,30,32)
• InChI Key: NWSNPOXJUIKMQJ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NC3=CC(=CC=C3)[N+](=O)[O-])CC4=CC(=O)NC(=O)N4
• solubility: not available

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C22H19N7O5S and its molecular weight is 493.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research involving similar complex chemical structures has demonstrated potential antimicrobial properties. For instance, the study on the structural elucidation and antimicrobial evaluation of novel [1,2,4]Triazolo[4,3-a]pyrimidines and Pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones found that some derivatives exhibited mild antimicrobial activities. This suggests that compounds within this chemical family may hold promise for antimicrobial application, although specific research on 2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(3-nitrophenyl)acetamide is not detailed in available literature (Gomha et al., 2018).

Anticancer Potential

The synthesis and evaluation of Ethyl 7-Methyl-1-(4-nitrophenyl)-5-phenyl-3-(thiophen-2-yl)-1,5-dihydro-[1,2,4]triazolo[4,3-a]pyrimidine-6-carboxylate for antitumor activities against human lung (A-549) and human hepatocellular carcinoma (HepG-2) cell lines showed high potency, hinting at the anticancer potential of structurally related compounds. Such research underscores the relevance of this chemical class in the development of new anticancer agents (Gomha et al., 2017).